Cas no 204254-84-2 (Ethyl 3,4-O-Isopropylidene-5-O-methanesulfonylshikimate)

• Product Name: Ethyl 3,4-O-Isopropylidene-5-O-methanesulfonylshikimate
• CAS No: 204254-84-2
• MF: C₁₃H₂₀O₇S
• MW: 320.358703613281
• CID: 1393692
• PubChem ID: 23565516
• Update Time: 2025-06-29

Ethyl 3,4-O-Isopropylidene-5-O-methanesulfonylshikimate Chemical and Physical Properties

Names and Identifiers

• ethyl (3aR,7R,7aR)-2,2-dimethyl-7-[(methylsulfonyl)oxy]-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate
• 1,3-benzodioxole-5-carboxylic acid, 3a,6,7,7a-tetrahydro-2,2-dimethyl-7-[(methylsulfonyl)oxy]-, ethyl ester, (3aR,7R,7aR)-
• Ethyl 3,4-O-Isopropylidene-5-O-methanesulfonylshikimate
• ethyl 3,4-O-isopropylidene-5-O-(methansulfonyl)shikimate
• NS00007992
• Ethyl (3aR,7R,7aR)-2,2-dimethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate
• Ethyl 2,2-dimethyl-7-((methylsulfonyl)oxy)-3a,6,7,7a-tetrahydrobenzo[d][1,3]dioxole-5-carboxylate
• Ethyl 2,2-dimethyl-7-methylsulfonyloxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate
• 204254-84-2
• starbld0010836

• Inchi： 1S/C13H20O7S/c1-5-17-12(14)8-6-9-11(19-13(2,3)18-9)10(7-8)20-21(4,15)16/h6,9-11H,5,7H2,1-4H3
• InChI Key： VSLJKWHERQGBEK-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1CC(C(=O)OCC)=CC2C1OC(C)(C)O2

Computed Properties

• Exact Mass: 320.093
• Monoisotopic Mass: 320.09297415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• PSA: 88.13

Additional information on Ethyl 3,4-O-Isopropylidene-5-O-methanesulfonylshikimate

Comprehensive Overview of Ethyl 3,4-O-Isopropylidene-5-O-methanesulfonylshikimate (CAS No. 204254-84-2)

Ethyl 3,4-O-Isopropylidene-5-O-methanesulfonylshikimate (CAS No. 204254-84-2) is a highly specialized organic compound widely utilized in pharmaceutical and biochemical research. This derivative of shikimic acid plays a pivotal role in synthetic chemistry, particularly in the development of novel drug intermediates and bioactive molecules. Its unique structural features, including the isopropylidene and methanesulfonyl protective groups, make it a versatile building block for complex organic syntheses.

The compound's significance is underscored by its application in the synthesis of shikimate pathway inhibitors, which are of growing interest due to their potential in addressing antibiotic resistance—a hot topic in modern medical research. Researchers are increasingly exploring derivatives like Ethyl 3,4-O-Isopropylidene-5-O-methanesulfonylshikimate to design next-generation antimicrobial agents, aligning with global efforts to combat superbugs.

From a structural perspective, the presence of the ethyl ester moiety enhances the compound's solubility in organic solvents, facilitating its use in multi-step reactions. The isopropylidene group acts as a protective shield for the 3,4-dihydroxy functionality, while the methanesulfonyl group serves as an excellent leaving group for nucleophilic substitution reactions. These attributes make CAS No. 204254-84-2 invaluable for constructing chiral centers in natural product synthesis.

Recent advancements in green chemistry have also spotlighted this compound, as researchers seek eco-friendly methods to modify the shikimate backbone. Questions like "How to improve yield in shikimate derivative synthesis?" or "What are sustainable alternatives for methanesulfonyl group activation?" frequently appear in scientific forums, reflecting the compound's relevance in contemporary research.

Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize Ethyl 3,4-O-Isopropylidene-5-O-methanesulfonylshikimate, ensuring purity for critical applications. The compound's stability under controlled conditions makes it suitable for long-term storage, though precautions against moisture are recommended due to the hydrolytic sensitivity of the isopropylidene group.

In drug discovery pipelines, this compound frequently serves as a precursor for aromatic amino acid biosynthesis inhibitors. Its structural similarity to natural substrates allows for targeted enzyme inhibition, a strategy gaining traction in cancer and inflammation research. The scientific community continues to investigate its potential, with recent studies focusing on structure-activity relationships (SAR) of modified shikimate esters.

For synthetic chemists, understanding the reactivity of CAS No. 204254-84-2 is crucial. The methanesulfonyl group's excellent leaving ability enables diverse transformations, while the ethyl ester can be selectively reduced or hydrolyzed. These features answer common search queries like "Selective deprotection strategies for isopropylidene-protected shikimates" often encountered in organic chemistry databases.

The compound's role extends to materials science, where its rigid cyclohexene skeleton inspires designs for functional polymers. Researchers are examining how Ethyl 3,4-O-Isopropylidene-5-O-methanesulfonylshikimate derivatives can impart thermal stability to specialty plastics—an area receiving increased attention in sustainable material development.

Quality control protocols for this compound emphasize the importance of chiral purity, given its frequent use in asymmetric synthesis. Advanced chromatographic methods can distinguish between stereoisomers, addressing another frequent concern in research circles: "How to ensure enantiomeric purity in protected shikimate derivatives?"

Looking ahead, Ethyl 3,4-O-Isopropylidene-5-O-methanesulfonylshikimate remains a compound of significant interest across multiple disciplines. Its dual functionality as both a protective group carrier and reactive intermediate positions it uniquely in synthetic organic chemistry. As research trends shift toward greener methodologies and targeted therapies, this molecule will likely continue inspiring innovative applications in science and technology.